tert-butyl 2-methanesulfonoimidamidoacetate hydrochloride
Overview
Description
Preparation Methods
The synthesis of tert-butyl 2-methanesulfonoimidamidoacetate hydrochloride typically involves the reaction of tert-butyl 2-methanesulfonoimidamidoacetate with hydrochloric acid. The reaction conditions often include the use of solvents such as methanol or ethanol and may require heating to facilitate the reaction . Industrial production methods may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity .
Chemical Reactions Analysis
Tert-butyl 2-methanesulfonoimidamidoacetate hydrochloride can undergo various chemical reactions, including:
Oxidation: This compound can be oxidized using common oxidizing agents such as hydrogen peroxide or potassium permanganate.
Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.
Substitution: Nucleophilic substitution reactions can occur with reagents such as sodium hydroxide or potassium carbonate.
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield sulfonic acid derivatives, while reduction can produce amine derivatives .
Scientific Research Applications
Tert-butyl 2-methanesulfonoimidamidoacetate hydrochloride has a wide range of applications in scientific research, including:
Mechanism of Action
The mechanism of action of tert-butyl 2-methanesulfonoimidamidoacetate hydrochloride involves its interaction with specific molecular targets and pathways. The compound may act by binding to enzymes or receptors, thereby modulating their activity. The exact molecular targets and pathways involved depend on the specific application and context of use .
Comparison with Similar Compounds
Tert-butyl 2-methanesulfonoimidamidoacetate hydrochloride can be compared with other similar compounds, such as sulfonimidates and sulfonamides . These compounds share some structural similarities but differ in their chemical reactivity and applications. For example:
Properties
CAS No. |
2408963-91-5 |
|---|---|
Molecular Formula |
C7H17ClN2O3S |
Molecular Weight |
244.7 |
Purity |
95 |
Origin of Product |
United States |
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